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Compound of Interest

Compound Name:
1-(Ethenesulfonyl)-4-

fluorobenzene

CAS No.: 28122-14-7

Cat. No.: B1290521

Get Quote

Executive Summary
4-Fluorophenyl vinyl sulfone (4-FPVS) represents a "Goldilocks" zone in covalent probe design.

Unlike maleimides (hyper-reactive, hydrolytically unstable) or simple acrylamides (often too

inert without proximity catalysis), 4-FPVS offers a tunable electrophilic window. The electron-

withdrawing 4-fluoro substituent enhances the electrophilicity of the vinyl group relative to

unsubstituted phenyl vinyl sulfones, while maintaining strict selectivity for cysteine thiols over

lysine amines and histidine imidazoles at physiological pH.

This guide evaluates the utility of 4-FPVS as a cysteine-reactive warhead, comparing its kinetic

profiles and cross-reactivity against industry standards: Maleimides (Mal), Iodoacetamides (IA),

and Acrylamides.

Mechanistic Foundation
The core reactivity of 4-FPVS is driven by a Michael Addition (conjugate addition). The sulfone

group (
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) serves as a powerful electron sink, activating the

-carbon of the vinyl group for nucleophilic attack.

The "Fluorine Effect"
The 4-fluorophenyl moiety is not merely structural; it is a kinetic tuner.

Inductive Effect (-I): The fluorine atom withdraws electron density from the phenyl ring, which

in turn pulls density from the sulfur atom. This increases the partial positive charge on the

sulfur, enhancing the polarization of the vinyl group and lowering the LUMO energy.

Result: 4-FPVS exhibits faster

than alkyl vinyl sulfones but remains slower and more discriminatory than maleimides.

Reaction Mechanism Diagram
The following diagram illustrates the selective Michael addition to Cysteine and the lack of

reactivity with Lysine under physiological conditions.
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Figure 1: Mechanism of 4-FPVS selectivity. The soft nucleophile (Thiol) readily attacks the soft

electrophile (Vinyl Sulfone), while the hard nucleophile (Amine) is kinetically disfavored at

neutral pH.

Comparative Analysis: 4-FPVS vs. Alternatives
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The choice of warhead dictates the success of a probe. The table below synthesizes kinetic

data and stability profiles.

Performance Matrix
Feature 4-FPVS Maleimide

Iodoacetamide

(IA)
Acrylamide

Primary Target Cysteine (Thiol) Cysteine (Thiol) Cysteine (Thiol)
Cysteine

(Proximity)

Reactivity (

)

Moderate (

)

High (

)
Low-Moderate

Very Low

(requires

catalysis)

Selectivity (Cys

vs Lys)

Excellent

(>1000:1)

Good (but cross-

reacts at high

pH)

Poor (reacts with

His/Lys)
Excellent

Adduct Stability
High

(Permanent)

Low

(Hydrolyzes/Exc

hange)

High High

Reversibility
Irreversible

(mostly)

Reversible (Thiol

exchange)
Irreversible Irreversible

Cell Permeability High (Lipophilic)
Low (often

charged)
Moderate High

Critical Insights
Stability Advantage: Unlike maleimide-thiol adducts, which undergo retro-Michael addition or

ring hydrolysis (leading to heterogeneity), the 4-FPVS thioether bond is metabolically and

chemically stable [1].

Selectivity Profile: 4-FPVS is "bio-orthogonal" to amines at pH 7.4. Iodoacetamide, while

popular, is an alkylating agent that frequently produces off-target alkylation of Histidine and

N-termini [2].
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Kinetic Tuning: If 4-FPVS is too slow for a specific low-abundance protein, the reactivity can

be boosted by adding electron-withdrawing groups to the phenyl ring (e.g., bis-fluoro or

nitro), but this often sacrifices selectivity.

Experimental Protocols
Kinetic Reactivity Assay (Pseudo-First Order)
To determine the second-order rate constant (

) of 4-FPVS with a model nucleophile (Glutathione, GSH).

Materials:

4-FPVS (10 mM stock in DMSO)

Glutathione (GSH) (freshly prepared)

Buffer: PBS pH 7.4 (degassed)

UV-Vis Spectrophotometer or HPLC

Protocol:

Preparation: Dilute 4-FPVS to 50 µM in PBS.

Initiation: Add GSH in excess (e.g., 0.5 mM, 1.0 mM, 2.0 mM, 5.0 mM) to create pseudo-first-

order conditions.

Monitoring:

UV-Vis: Monitor the disappearance of the vinyl sulfone absorbance peak (approx. 230-260

nm, confirm

via scan) over 60 minutes.

HPLC: Quench aliquots at time points (0, 5, 10, 20, 40, 60 min) with 1% Formic Acid and

analyze peak area of 4-FPVS.

Calculation:
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Plot

vs time to get

for each GSH concentration.

Plot

vs [GSH]. The slope of the line is the second-order rate constant

(

).

Mass Spectrometry Cross-Reactivity Workflow
This protocol verifies if 4-FPVS labels off-target residues (Lys/His) in a complex protein mixture.
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Figure 2: Workflow for assessing chemoselectivity. A mass shift corresponding to the 4-FPVS

adduct is searched on Cys, Lys, and His residues.

Step-by-Step:

Incubate protein (1 mg/mL) with 4-FPVS (100 µM) at pH 7.4 (physiological) and pH 8.5

(promotes Lys reactivity) for 1 hour at 37°C.

Precipitate protein with cold acetone to remove excess probe.

Redissolve and digest with Trypsin (standard proteomics protocol).

Analyze via LC-MS/MS.

Bioinformatics: Search for the specific mass addition of the 4-fluorophenyl ethyl sulfone

moiety.

Success Criterion: >95% of identified modified peptides are Cysteine at pH 7.4. Significant

Lysine modification at pH 8.5 indicates pH sensitivity.
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Disclaimer: This guide is intended for research purposes only. Always consult Material Safety

Data Sheets (MSDS) before handling fluorinated vinyl sulfones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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